N-isobutyl-N'-(3-methoxyphenyl)thiourea

• IUPAC Name: 1-(3-methoxyphenyl)-3-(2-methylpropyl)thiourea
• InChI: InChI=1S/C12H18N2OS/c1-9(2)8-13-12(16)14-10-5-4-6-11(7-10)15-3/h4-7,9H,8H2,1-3H3,(H2,13,14,16)
• InChI Key: WDDDNILCRWSEFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=S)NC1=CC(=CC=C1)OC
• Molecular Formula: C12H18N2OS
• Molecular Weight: 238.35 g/mol

Description

N-isobutyl-N'-(3-methoxyphenyl)thiourea (IBMT) is a chemical compound that has been studied extensively for its potential applications in scientific research. IBMT is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-isobutyl-N'-(3-methoxyphenyl)thiourea is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. This compound has been shown to increase the levels of dopamine and serotonin, which are both involved in the regulation of mood and behavior. Additionally, this compound has been shown to enhance synaptic plasticity, which is the ability of neurons to form new connections and adapt to changes in the environment.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, including increasing the levels of dopamine and serotonin in the brain, enhancing synaptic plasticity, and reducing oxidative stress. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-isobutyl-N'-(3-methoxyphenyl)thiourea in lab experiments is its ability to modulate neurotransmitter systems in the brain. This makes it a useful tool for studying the effects of various neurotransmitters on behavior and cognition. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the study of diseases such as Alzheimer's and Parkinson's.
One of the limitations of using this compound in lab experiments is its relatively short half-life. This means that it may need to be administered repeatedly over a short period of time in order to maintain its effects. Additionally, the precise mechanism of action of this compound is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research on N-isobutyl-N'-(3-methoxyphenyl)thiourea. One area of research is in the development of new treatments for neurological disorders such as depression and anxiety. Additionally, this compound may be useful in the study of diseases such as Alzheimer's and Parkinson's, where oxidative stress and inflammation play a role.
Another potential future direction for research on this compound is in the development of new therapies for addiction. This compound has been shown to reduce the rewarding effects of drugs such as cocaine and methamphetamine, making it a promising candidate for use in the treatment of addiction.
Conclusion:
In conclusion, this compound (this compound) is a promising chemical compound that has a variety of potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, including increasing the levels of dopamine and serotonin in the brain, enhancing synaptic plasticity, and reducing oxidative stress. While there are some limitations to using this compound in lab experiments, there are also a number of potential future directions for research on this compound.

Synthesis Methods

N-isobutyl-N'-(3-methoxyphenyl)thiourea can be synthesized through a multi-step process that involves the reaction of isobutylamine with 3-methoxyphenyl isothiocyanate. This reaction produces the intermediate product, N-isobutyl-3-methoxyphenylthiourea, which can then be further reacted with hydrochloric acid to yield this compound.

Scientific Research Applications

N-isobutyl-N'-(3-methoxyphenyl)thiourea has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. This compound has been shown to have a variety of effects on the brain, including increasing the levels of neurotransmitters such as dopamine and serotonin, and enhancing synaptic plasticity. These effects make this compound a promising candidate for use in the treatment of neurological disorders such as depression and anxiety.